2-Amino-6-(methylamino)pyrimidin-4-ol

• CAS No.: 54004-20-5
• Molecular Formula: C5H8N4O
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 2-amino-4-(methylamino)-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H8N4O/c1-7-3-2-4(10)9-5(6)8-3/h2H,1H3,(H4,6,7,8,9,10)
• InChI Key: RBVDPKHBXVBBRR-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=O)NC(=N1)N

Description

2-Amino-6-(methylamino)pyrimidin-4-ol is a pyrimidine derivative characterized by a hydroxyl group at position 4, an amino group at position 2, and a methylamino substituent at position 4. This compound serves as a versatile scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π interactions, making it relevant for targeting enzymes like kinases and dehydrogenases .

For instance, 2-Amino-6-(4'-fluorophenyl)-pyrimidin-4-ol was synthesized by reacting ethyl 3-(4-fluorophenyl)-3-oxopropanoate with guanidine carbonate in ethanol under reflux . Similar strategies, substituting the fluorophenyl group with methylamino, are likely applicable.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Key structural variations among pyrimidine derivatives include substitutions at positions 2, 4, 5, and 5. Below is a comparative table highlighting differences in substituents and molecular properties:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
2-Amino-6-(methylamino)pyrimidin-4-ol	–NH₂ (2), –NHCH₃ (6), –OH (4)	C₅H₇N₅O	153.14 (calculated)	High polarity, potential kinase inhibition
6-Amino-2-methylpyrimidin-4-ol	–NH₂ (6), –CH₃ (2), –OH (4)	C₅H₇N₃O	141.13	Lower solubility due to methyl group
6-Amino-2-(methylthio)pyrimidin-4-ol	–NH₂ (6), –SCH₃ (2), –OH (4)	C₅H₇N₃OS	169.20	Increased lipophilicity (logP ~1.2)
2-Amino-6-(4-fluorophenyl)pyrimidin-4-ol	–NH₂ (2), –C₆H₄F (6), –OH (4)	C₁₀H₈FN₃O	205.19	Enhanced aromatic stacking, anti-TB activity

Key Observations :

• Polarity: The methylamino group (–NHCH₃) in the target compound introduces moderate polarity, balancing solubility and membrane permeability.
• Lipophilicity: Methylthio (–SCH₃) substitution (logP ~1.2) increases lipophilicity compared to methylamino (–NHCH₃, logP ~0.5), influencing pharmacokinetics .
• Steric Effects : Bulky substituents like 4-fluorophenyl improve target binding in enzymes (e.g., anti-tuberculosis activity in ), while smaller groups like –CH₃ reduce steric hindrance .

Spectroscopic and Structural Comparisons

NMR and IR Data :

• Target Compound: Expected signals include a hydroxyl proton (~5.1–5.3 ppm in ¹H NMR) and amino group vibrations (~3456–3182 cm⁻¹ in IR), consistent with pyrimidine derivatives .
• 6-Amino-2-methylpyrimidin-4-ol: Shows a downfield shift for the –CH₃ group (~2.5 ppm) and similar amino IR bands .
• 2-Amino-5-nitroso Derivatives: Nitroso groups (–NO) at position 5 (e.g., 6-Amino-2-methyl-5-nitrosopyrimidin-4-ol ) exhibit distinct UV-Vis absorption (~450 nm) due to n→π* transitions.

Quantum Chemical Insights: A study comparing 2-amino-4-methoxy-6-methylpyrimidine and 2-amino-5-bromo-6-methyl-4-pyrimidinol revealed that electron-withdrawing groups (e.g., –Br) reduce electron density at the pyrimidine ring, altering reactivity and binding affinity .